1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde

Specification

• CAS No.: 2097963-31-8
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 2-(cyclopropylmethyl)-5-phenylpyrazole-3-carbaldehyde
• Standard InChI: InChI=1S/C14H14N2O/c17-10-13-8-14(12-4-2-1-3-5-12)15-16(13)9-11-6-7-11/h1-5,8,10-11H,6-7,9H2
• Standard InChI Key: LVHZGHDZTVUNOY-UHFFFAOYSA-N
• SMILES: C1CC1CN2C(=CC(=N2)C3=CC=CC=C3)C=O
• Canonical SMILES: C1CC1CN2C(=CC(=N2)C3=CC=CC=C3)C=O

Introduction

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde is a synthetic organic compound belonging to the pyrazole family, which has garnered significant attention in the pharmaceutical and chemical industries due to its potential biological activities. The compound is characterized by its CAS number, 2097963-31-8, and is referenced as 3D-XID96331 by some suppliers.

Synthesis and Availability

The synthesis of 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde typically involves multi-step organic reactions, although specific synthesis protocols are not widely documented in the available literature. The compound was previously available from suppliers like CYMIT QUÍMICA, S.L., but it is currently listed as discontinued.

Biological Activities and Potential Applications

While specific biological activities of 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde are not detailed in the available literature, pyrazole derivatives generally exhibit a range of biological properties, including antioxidant, anticancer, and anti-inflammatory activities. These properties make pyrazoles promising candidates for drug development.

Research Findings and Future Directions

Given the lack of specific research findings on 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in pharmaceuticals or materials science. The compound's structural features suggest it could be a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.